tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate

• IUPAC Name: tert-butyl N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]carbamate
• InChI: InChI=1S/C15H22N6O2/c1-10-16-17-12-6-7-13(18-21(10)12)20-8-11(9-20)19(5)14(22)23-15(2,3)4/h6-7,11H,8-9H2,1-5H3
• InChI Key: JZUQJLWERLSGQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)OC(C)(C)C
• Molecular Formula: C15H22N6O2
• Molecular Weight: 318.37 g/mol
• CAS No.: 2379984-87-7

Description

tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate: is a complex organic compound that features a unique structure combining a triazolopyridazine ring with an azetidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate typically involves multiple steps, starting from readily available starting materials

Formation of Triazolopyridazine Core: This step often involves the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of Azetidine Ring: The azetidine ring can be introduced via nucleophilic substitution reactions, often using azetidine derivatives.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reaction conditions.

Chemical Reactions Analysis

Types of Reactions

tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of certain atoms within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions can be used to introduce new substituents onto the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as alkyl halides and nucleophiles like amines or thiols can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various alkyl or aryl groups.

Scientific Research Applications

tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a lead compound in drug discovery.

Medicine: Its unique structure could be explored for therapeutic applications, particularly in targeting specific enzymes or receptors.

Industry: The compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate depends on its specific application. In a biological context, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The triazolopyridazine core and azetidine ring likely play key roles in these interactions, influencing the compound’s affinity and specificity for its targets.

Comparison with Similar Compounds

Similar Compounds

tert-Butyl carbamate: A simpler compound with a similar carbamate group but lacking the triazolopyridazine and azetidine moieties.

N-methyl azetidine: Contains the azetidine ring but lacks the triazolopyridazine core.

3-methyl-[1,2,4]triazolo[4,3-b]pyridazine: Contains the triazolopyridazine core but lacks the azetidine and carbamate groups.

Uniqueness

tert-butyl N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)carbamate is unique due to its combination of structural features, which confer distinct chemical and biological properties